Cas no 1401990-62-2 (3-Chloro-2-(trifluoromethyl)phenylboronic acid)

3-Chloro-2-(trifluoromethyl)phenylboronic acid is a boronic acid derivative commonly employed as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its trifluoromethyl and chloro substituents enhance its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks in pharmaceuticals and agrochemicals. The compound exhibits good stability under standard handling conditions and demonstrates compatibility with a range of reaction conditions. Its structural features enable efficient functionalization of target molecules, contributing to the development of bioactive compounds. The product is typically supplied with high purity, ensuring reliable performance in synthetic applications.

3-Chloro-2-(trifluoromethyl)phenylboronic acid structure

1401990-62-2 structure

Product Name:3-Chloro-2-(trifluoromethyl)phenylboronic acid

CAS No:1401990-62-2

MF:C₇H₅BClF₃O₂

MW:224.372611761093

MDL:MFCD14155642

CID:3042807

PubChem ID:69264202

Update Time:2025-05-27

3-Chloro-2-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(trifluoromethyl)phenylboronic acid
- 1401990-62-2
- F77435
- [3-chloro-2-(trifluoromethyl)phenyl]boronic acid
- (3-Chloro-2-(trifluoromethyl)phenyl)boronic acid
- AKOS025293779
- SCHEMBL4975343
- MFCD14155642
- BGC99062
- BS-26847
- C7H5BClF3O2
- MDL： MFCD14155642
- Inchi： 1S/C7H5BClF3O2/c9-5-3-1-2-4(8(13)14)6(5)7(10,11)12/h1-3,13-14H
- InChI Key： ICRQHMYYORUKKC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(B(O)O)=C1C(F)(F)F

Computed Properties

Exact Mass: 224.0023217g/mol
Monoisotopic Mass: 224.0023217g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5Å²

3-Chloro-2-(trifluoromethyl)phenylboronic acid Pricemore >>

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Alichem	A242000071-250mg	3-Chloro-2-(trifluoromethyl)phenylboronic acid	1401990-62-2	98%	250mg	714.00 USD	2021-06-15
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TRC	C432733-25mg	3-Chloro-2-(trifluoromethyl)phenylboronic acid	1401990-62-2		25mg	$75.00	2023-05-18
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abcr	AB309954-250 mg	3-Chloro-2-(trifluoromethyl)phenylboronic acid, 96%; .	1401990-62-2	96%	250mg	€416.00	2023-04-26